Cas no 6302-12-1 (2-methyl-1-(pyridin-3-yl)propan-2-ol)

• Product Name: 2-methyl-1-(pyridin-3-yl)propan-2-ol
• CAS No: 6302-12-1
• MF: C₉H₁₃NO
• MW: 151.205622434616
• CID: 3034313
• PubChem ID: 238423
• Update Time: 2025-07-14

2-methyl-1-(pyridin-3-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-methyl-1-(pyridin-3-yl)propan-2-ol
• 2-(2-Naphthyl)-2-hydroxypropanoic acid; AC1L4G4U; AKOS010489117; CTK0H1750; 2-methyl-1-pyridin-3-yl-propan-2-ol; 2-Hydroxy-2-(2-naphthyl)propanoic acid; 3-< 2-Hydroxy-naphth-1-yl> -propionsaeure; AG-D-16626; 3-(2-hydroxynaphthalen-1-yl)propanoic acid; SureCN7861321; 3-(2-hydroxy-[1]naphthyl)-propionic acid; 3-(2-Hydroxy-2-methyl-propyl)-pyridin; 3-(2-Hydroxy-[1]naphthyl)-propionsaeure; 3-< 2-Hydroxy-naphthyl-(1)> -propionsae
• NSC42767
• NSC-42767
• 2-methyl-1-pyridin-3-yl-propan-2-ol
• DS-004229
• EN300-1865747
• 6302-12-1
• DTXSID20978919
• SCHEMBL15516269

• Inchi： 1S/C9H13NO/c1-9(2,11)6-8-4-3-5-10-7-8/h3-5,7,11H,6H2,1-2H3
• InChI Key： PYHXEPYSLIXWPP-UHFFFAOYSA-N
• SMILES： OC(C)(C)CC1C=NC=CC=1

Computed Properties

• Exact Mass: 151.09979
• Monoisotopic Mass: 151.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 33.1Ų

Experimental Properties

• Density: 1.035
• Boiling Point: 256.7°C at 760 mmHg
• Flash Point: 109.1°C
• Refractive Index: 1.523
• PSA: 33.12
• LogP: 1.39500

Additional information on 2-methyl-1-(pyridin-3-yl)propan-2-ol

Introduction to 2-methyl-1-(pyridin-3-yl)propan-2-ol (CAS No. 6302-12-1)

2-methyl-1-(pyridin-3-yl)propan-2-ol, identified by the Chemical Abstracts Service Number (CAS No.) 6302-12-1, is a significant organic compound with a molecular structure that combines a propyl alcohol moiety with a pyridine ring. This unique configuration makes it a compound of considerable interest in the fields of pharmaceutical chemistry, agrochemical research, and material science. The presence of both an alcohol functional group and a heterocyclic aromatic system imparts distinct chemical properties that have been explored in various applications.

The compound's structure consists of a propyl chain substituted at the second carbon with an alcohol group, while the third carbon of the pyridine ring is also attached to this chain. This arrangement not only influences its reactivity but also its solubility and interaction with biological systems. The pyridin-3-yl substituent, in particular, has been shown to enhance binding affinity in drug design due to its ability to form hydrogen bonds and participate in π-stacking interactions.

In recent years, 2-methyl-1-(pyridin-3-yl)propan-2-ol has garnered attention for its potential applications in medicinal chemistry. The compound's dual functionality allows it to serve as a versatile intermediate in the synthesis of more complex molecules. Researchers have leveraged its structural features to develop novel scaffolds for drug candidates targeting various therapeutic areas, including central nervous system disorders and infectious diseases.

One of the most compelling aspects of 2-methyl-1-(pyridin-3-yl)propan-2-ol is its role as a building block in the development of small-molecule inhibitors. The pyridine ring, being electron-deficient, can act as a hydrogen bond acceptor, which is crucial for designing molecules that interact effectively with biological targets. For instance, studies have demonstrated its utility in creating ligands for enzymes involved in metabolic pathways relevant to cancer and inflammation.

The alcohol group in 2-methyl-1-(pyridin-3-yl)propan-2-ol also contributes to its pharmacological potential. Alcohols are well-known for their ability to enhance solubility and bioavailability, making them valuable in formulating drugs that require oral or intravenous administration. Furthermore, the hydroxyl group can participate in esterification reactions, allowing for further derivatization into more complex pharmacophores.

Recent advancements in computational chemistry have enabled more precise predictions of the interactions between 2-methyl-1-(pyridin-3-yl)propan-2-ol and biological targets. Molecular docking studies have identified several promising derivatives with enhanced binding affinity and selectivity. These findings suggest that modifications to the propyl chain or the pyridine ring could yield compounds with improved therapeutic profiles.

In agrochemical research, 2-methyl-1-(pyridin-3-yl)propan-2-ol has been investigated for its potential as a precursor to novel pesticides and herbicides. The compound's ability to interact with biological systems at multiple levels makes it a valuable candidate for developing environmentally friendly solutions in crop protection. Researchers are exploring its derivatives as potent inhibitors of plant pathogens and pests while maintaining low toxicity to non-target organisms.

The synthesis of 2-methyl-1-(pyridin-3-ylo propan - 2 - ol) involves multi-step organic reactions that highlight the compound's synthetic versatility. Common synthetic routes include Grignard reactions followed by oxidation or reduction steps to introduce the alcohol functionality. The introduction of the pyridine ring often involves palladium-catalyzed cross-coupling reactions, such as Suzuki or Heck couplings, which allow for precise control over regioselectivity.

The industrial production of 6302 - 12 - 1 requires careful optimization to ensure high yields and purity. Catalytic processes have been developed to minimize waste and energy consumption, aligning with green chemistry principles. Continuous flow reactors are being employed in some cases to enhance efficiency and scalability.

Quality control is paramount when dealing with compounds like CAS No 63021201, as impurities can significantly affect their performance in downstream applications. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are routinely used to confirm purity and identify potential contaminants.

The future prospects for 2-methyl - 1 - (py rid ine - 3 - yl ) pro pan - 2 - ol are promising, given its broad applicability across multiple scientific domains. Ongoing research aims to uncover new derivatives with enhanced properties and novel applications. Collaborative efforts between academia and industry are likely to accelerate the discovery process, leading to innovative solutions in medicine and agriculture.